(6-Methoxy-2h-3-chromenyl)methanamine

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: (6-methoxy-2H-chromen-3-yl)methanamine
• InChI: InChI=1S/C11H13NO2/c1-13-10-2-3-11-9(5-10)4-8(6-12)7-14-11/h2-5H,6-7,12H2,1H3
• InChI Key: NNHIXBSRDQJHHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OCC(=C2)CN

Description

(6-Methoxy-2h-3-chromenyl)methanamine is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.17 g (4.59 mmol) of the brominated compound obtained in Step A are dissolved in 10 ml of anhydrous N,N-dimethylformamide; 1.275 g (6.9 mmol) of potassium phthalimide are then added to the medium. After 10 hours of stirring under argon, the solvent is evaporated in vacuo. The residue obtained is taken up in dichloromethane; the organic phase is then washed with water. After drying over magnesium sulphate, the solvent is evaporated in vacuo. Chromatography on a silica column (eluant: AcOEt/PE: 15/85) allows access to the corresponding phthalimide in the form of a white solid. Melting point: 141 ° C. 0.72 g (14.35 mmol) of hydrazine monohydrate is added to a solution of 1.15 g (3.58 mmol) of that phthalimide in 20 ml of THF; the mixture is then heated at reflux for 4 hours. After cooling the mixture and filtering off the solid, the filtrate is concentrated in vacuo to result in the pure title amine in the form of a yellow solid.